Cas no 2411337-78-3 ((E)-4-(Dimethylamino)-N-[1-(2-phenoxyacetyl)pyrrolidin-3-yl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[1-(2-phenoxyacetyl)pyrrolidin-3-yl]but-2-enamide
• CAS No: 2411337-78-3
• MF: C₁₈H₂₅N₃O₃
• MW: 331.40940451622
• CID: 5358770
• PubChem ID: 146097707
• Update Time: 2025-11-07

(E)-4-(Dimethylamino)-N-[1-(2-phenoxyacetyl)pyrrolidin-3-yl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952173289
• (E)-4-(Dimethylamino)-N-[1-(2-phenoxyacetyl)pyrrolidin-3-yl]but-2-enamide
• (2E)-4-(dimethylamino)-N-[1-(2-phenoxyacetyl)pyrrolidin-3-yl]but-2-enamide

• Inchi： 1S/C18H25N3O3/c1-20(2)11-6-9-17(22)19-15-10-12-21(13-15)18(23)14-24-16-7-4-3-5-8-16/h3-9,15H,10-14H2,1-2H3,(H,19,22)/b9-6+
• InChI Key： DVRRWPGQOXCPRF-RMKNXTFCSA-N
• SMILES： O=C(COC1C=CC=CC=1)N1CCC(C1)NC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 445
• XLogP3: 1.2
• Topological Polar Surface Area: 61.9

Additional information on (E)-4-(Dimethylamino)-N-[1-(2-phenoxyacetyl)pyrrolidin-3-yl]but-2-enamide

Compound Introduction: (E)-4-(Dimethylamino)-N-[1-(2-phenoxyacetyl)pyrrolidin-3-yl]but-2-enamide (CAS No. 2411337-78-3)

Introducing the compound (E)-4-(Dimethylamino)-N-[1-(2-phenoxyacetyl)pyrrolidin-3-yl]but-2-enamide, identified by its CAS number 2411337-78-3, is a molecule of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amides, characterized by its structural complexity and potential biological activity. The presence of multiple functional groups, including an amide bond, a pyrrolidine ring, and an electron-deficient aromatic system, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of (E)-4-(Dimethylamino)-N-[1-(2-phenoxyacetyl)pyrrolidin-3-yl]but-2-enamide exhibits a conformational flexibility that is influenced by the double bond in the but-2-enamide moiety. This geometric feature can be exploited to modulate the compound's pharmacokinetic properties, such as solubility and metabolic stability. Additionally, the dimethylamino group at the 4-position introduces basicity, which can enhance interactions with acidic biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyrrolidine-based scaffolds. Pyrrolidines are known for their ability to mimic natural amino acid structures, making them valuable in drug design. The compound (E)-4-(Dimethylamino)-N-[1-(2-phenoxyacetyl)pyrrolidin-3-yl]but-2-enamide incorporates a phenoxyacetyl group, which can serve as a linker to connect different pharmacophoric units. This structural motif has been explored in various drug candidates targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple binding modes. The amide bond can engage in hydrogen bonding interactions, while the aromatic ring system can participate in π-stacking and hydrophobic interactions. These features make it an attractive candidate for structure-based drug design (SBDD) and computationally guided molecular docking studies. Advanced computational techniques have been employed to predict the binding affinity and specificity of (E)-4-(Dimethylamino)-N-[1-(2-phenoxyacetyl)pyrrolidin-3-yl]but-2-enamide to various protein targets, providing insights into its mechanism of action.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The key step involves the formation of the amide bond between the phenoxyacetyl group and the pyrrolidine derivative. This transformation can be achieved through various methods, including nucleophilic acyl substitution or coupling reactions using transition metal catalysts. The choice of synthetic route depends on factors such as yield, scalability, and purity requirements.

In vitro studies have demonstrated that derivatives of pyrrolidine-based amides exhibit promising biological activities. For instance, some analogs have shown inhibitory effects on enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases. Additionally, preclinical investigations have revealed that certain pyrrolidine derivatives possess anti-cancer properties by interfering with key signaling pathways in tumor cells. The compound (E)-4-(Dimethylamino)-N-[1-(2-phenoxyacetyl)pyrrolidin-3-yl]but-2-enamide is being evaluated for its efficacy in these areas.

The pharmacokinetic profile of this compound is another critical aspect that influences its therapeutic potential. Studies have shown that amides derived from pyrrolidine scaffolds can exhibit favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance rates. These characteristics are essential for developing drugs that can be administered orally and maintain therapeutic levels over an extended period.

The safety profile of (E)-4-(Dimethylamino)-N-[1-(2-phenoxyacetyl)pyrrolidin-3-yl]but-2-enamide is currently under investigation through toxicological studies. Preliminary data suggest that the compound is well-tolerated at moderate doses but may exhibit dose-dependent side effects at higher concentrations. Further studies are needed to assess its long-term safety and potential adverse effects.

The development of novel drug candidates is an iterative process that involves continuous optimization based on structural modifications and biological evaluations. The compound (E)-4-(Dimethylamino)-N-[1-(2-phenoxyacetyl)pyrrolidin-3-yl]but-2-enamide represents a promising starting point for generating a series of derivatives with enhanced potency and selectivity. By leveraging modern synthetic methodologies and computational tools, researchers aim to identify optimized analogs that meet stringent pharmacological requirements.

In conclusion, the compound (E)-4-(Dimethylamino)-N-[1-(2-phenoxyacetyl)pyrrolidin-3-yl]but-2-enamide (CAS No. 2411337-78-3) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and conformational flexibility makes it an attractive scaffold for drug discovery efforts targeting various diseases. As research progresses, further insights into its biological activity and pharmacokinetic properties will guide the development of novel therapeutic agents with improved efficacy and safety profiles.